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Compound of Interest

Compound Name: Methyl benzenesulfonate

Cat. No.: B196065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties,

experimental protocols, and key applications of Methyl benzenesulfonate (CAS 80-18-2).

Compound Identification
Methyl benzenesulfonate is an organic compound, specifically the methyl ester of

benzenesulfonic acid.[1][2] It is primarily utilized as a reagent in organic synthesis, particularly

as a methylating agent for various chemical intermediates.[1][3] It is recognized for its role in

the production of pharmaceuticals and dyes.[4][5]
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Identifier Value

CAS Number 80-18-2[1][2][4][6][7]

Chemical Name Methyl benzenesulfonate[1][2][7]

Synonyms
Benzenesulfonic acid methyl ester, Methyl

besylate, BSM[1][3][4]

Molecular Formula C₇H₈O₃S[1][2][7]

Molecular Weight 172.20 g/mol [8]

SMILES COS(=O)(=O)c1ccccc1[1]

InChI Key CZXGXYBOQYQXQD-UHFFFAOYSA-N[1]

Physical and Chemical Properties
The physical and chemical data for Methyl benzenesulfonate are summarized below. These

properties are crucial for its handling, storage, and application in experimental settings.

Table 2.1: Physical Properties
Property Value Source(s)

Appearance Colorless to pale yellow liquid [1][2][4]

Odor Sweet, aromatic, penetrating [1][9]

Melting Point -4 °C [4][10][11]

Boiling Point ~280 °C (at 760 mmHg) [12]

147-150 °C (at 13 mmHg) [10][11]

Density ~1.27 - 1.3 g/mL [4][9][10]

Refractive Index ~1.514 - 1.518 (at 20°C) [6][10][11][13]

Flash Point 143 °C [7][10][11]

Table 2.2: Solubility and Stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cymitquimica.com/cas/80-18-2/
https://www.sihaulichemicals.co.in/product-page/methylbenzenesulfonate
https://www.talentchemicals.com/organic-chemicals/methyl-benzenesulfonate-bsm-cas-80-18-2.html
https://m.chemicalbook.com/CASEN_80-18-2.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0776273_EN.htm
https://cymitquimica.com/cas/80-18-2/
https://www.sihaulichemicals.co.in/product-page/methylbenzenesulfonate
https://m.chemicalbook.com/ProductMSDSDetailCB0776273_EN.htm
https://cymitquimica.com/cas/80-18-2/
https://www.sigmaaldrich.com/US/en/product/aldrich/165956
https://www.talentchemicals.com/organic-chemicals/methyl-benzenesulfonate-bsm-cas-80-18-2.html
https://cymitquimica.com/cas/80-18-2/
https://www.sihaulichemicals.co.in/product-page/methylbenzenesulfonate
https://m.chemicalbook.com/ProductMSDSDetailCB0776273_EN.htm
https://www.chemscene.com/product/80-18-2.html
https://cymitquimica.com/cas/80-18-2/
https://cymitquimica.com/cas/80-18-2/
https://www.benchchem.com/product/b196065?utm_src=pdf-body
https://cymitquimica.com/cas/80-18-2/
https://www.sihaulichemicals.co.in/product-page/methylbenzenesulfonate
https://www.talentchemicals.com/organic-chemicals/methyl-benzenesulfonate-bsm-cas-80-18-2.html
https://cymitquimica.com/cas/80-18-2/
https://www.samuhlaxmi.com/methyl-benzenesulfonate-8989436.html
https://www.talentchemicals.com/organic-chemicals/methyl-benzenesulfonate-bsm-cas-80-18-2.html
https://www.chemwhat.com/methyl-benzenesulfonate-cas-80-18-2/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0776273.aspx
https://www.ruifuchem.com/methyl-benzenesulfonate-cas-80-18-2-product/
https://www.chemwhat.com/methyl-benzenesulfonate-cas-80-18-2/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0776273.aspx
https://www.talentchemicals.com/organic-chemicals/methyl-benzenesulfonate-bsm-cas-80-18-2.html
https://www.samuhlaxmi.com/methyl-benzenesulfonate-8989436.html
https://www.chemwhat.com/methyl-benzenesulfonate-cas-80-18-2/
https://m.chemicalbook.com/CASEN_80-18-2.htm
https://www.chemwhat.com/methyl-benzenesulfonate-cas-80-18-2/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0776273.aspx
https://www.thermofisher.com/order/catalog/product/413991000
https://m.chemicalbook.com/ProductMSDSDetailCB0776273_EN.htm
https://www.chemwhat.com/methyl-benzenesulfonate-cas-80-18-2/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0776273.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description Source(s)

Solubility in Water Insoluble / Immiscible [4][9][10][12]

Solubility in Organic Solvents
Soluble/miscible in ethanol,

ether, chloroform, methanol
[4][5][10]

Stability
Stable under normal

temperatures and pressures
[7]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases
[5][7]

Storage

Store in a cool, dry, well-

ventilated area away from

moisture. Recommended

storage at 2-8°C.

[4][6][8]

Experimental Protocols
Detailed methodologies for the determination of key physical properties and purity are outlined

below.

Protocol for Boiling Point Determination (Capillary
Method)
This method determines the boiling point of a liquid by observing the temperature at which its

vapor pressure equals the atmospheric pressure.[14][15][16]

Apparatus:

Thiele tube or oil bath

Thermometer (appropriate range)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)
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Heat source (e.g., Bunsen burner or hot plate)

Liquid paraffin or heating oil

Stand and clamps

Procedure:

Sample Preparation: Place a few milliliters of Methyl benzenesulfonate into the small test

tube.[15][16]

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid and the sealed end pointing upwards.[14][16]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb.[14]

Heating: Immerse the assembly in a Thiele tube or oil bath. Heat the apparatus slowly and

uniformly.[14][17]

Observation: As the liquid heats, air trapped in the capillary tube will slowly exit. Upon

reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the

capillary's open end.[14][17]

Temperature Reading: Note the temperature at which this rapid stream of bubbles is

observed. This is the boiling point of the liquid. For higher accuracy, remove the heat source

and note the temperature at which the bubbling stops and the liquid begins to enter the

capillary tube.[14]

Protocol for Purity Assessment by Gas Chromatography
(GC)
Gas chromatography is a standard technique used to separate and analyze volatile

compounds, providing a quantitative assessment of a sample's purity.[18][19][20]

Apparatus:
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Gas Chromatograph (GC) system with a Flame Ionization Detector (FID)

Appropriate capillary column (e.g., DB-624 or similar polarity)

Inert carrier gas (e.g., Nitrogen, Helium)[19][20]

Volumetric flasks and syringes

Suitable solvent (e.g., Methanol)

Procedure:

Sample Preparation: Prepare a dilute solution of Methyl benzenesulfonate in a suitable

solvent (e.g., methanol). The concentration should be within the linear range of the detector.

Instrument Setup:

Set the injector and detector temperatures (e.g., 180°C and 200°C, respectively).

Program the column oven temperature. An example program could be an initial

temperature of 150°C held for a set time, followed by a temperature ramp.

Set the carrier gas flow rate and the split ratio (e.g., 1:50).

Injection: Inject a small, precise volume (e.g., 0.5-1.0 µL) of the prepared sample into the GC

inlet.

Data Acquisition: A chromatogram is generated, displaying peaks corresponding to the

different components of the sample as they elute from the column. The time taken for a

component to elute is its retention time.[19]

Purity Calculation: The purity is determined by the area normalization method. The area

under each peak is integrated. The percent purity of Methyl benzenesulfonate is calculated

by dividing its peak area by the total area of all peaks (excluding the solvent peak) and

multiplying by 100.[18]

% Purity = (Area_Methyl_benzenesulfonate / Total_Peak_Area) * 100
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Logical and Experimental Workflows
Visualizations of key processes involving Methyl benzenesulfonate are provided below using

the DOT language.

Workflow for Use as a Methylating Agent
Methyl benzenesulfonate is an effective methylating agent used in the synthesis of various

organic intermediates, such as in the preparation of theobromine from 3-methylxanthine.[21]

[22]
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Workflow for a typical methylation reaction.

Experimental Workflow for Purity Analysis via GC
This diagram illustrates the logical steps involved in determining the purity of a Methyl
benzenesulfonate sample using Gas Chromatography.
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GC Purity Analysis Workflow

Sample Preparation
(Dissolve MBS in Solvent)

Sample Injection
(Inject precise volume)

GC Instrument Setup
(Set Temp, Flow, Method)

Chromatographic Separation
(Components separate in column)

Peak Detection (FID)
(Generate electronic signal)

Data Acquisition
(Generate Chromatogram)

Data Analysis
(Integrate Peak Areas)

Purity Calculation
(% Area Normalization)

Final Purity Report

Click to download full resolution via product page

Logical workflow for GC purity analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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